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Compound of Interest

Compound Name: Silane, dichloromethyloctyl-

Cat. No.: B082117 Get Quote

This guide provides critical safety protocols and logistical plans for the handling and disposal of

Silane, dichloromethyloctyl- (CAS No. 14799-93-0). Adherence to these procedures is

essential for the safety of all laboratory personnel.

I. Personal Protective Equipment (PPE)
When handling dichloromethyloctylsilane, it is imperative to use appropriate personal protective

equipment to prevent exposure. This compound is corrosive and reacts violently with water,

causing severe skin burns and eye damage.[1]

A. Respiratory Protection A NIOSH/MSHA or European Standard EN 149 approved respirator is

required if exposure limits are exceeded or if irritation or other symptoms are experienced.[2]

For situations where vapors or aerosols are generated, a respirator is necessary.[3] The

recommended filter type is an organic gases and vapors filter, Type A, Brown, conforming to

EN14387.[2] In case of a fire, a self-contained breathing apparatus (SCBA) is required.[4][5]

B. Hand Protection Chemical-resistant gloves, such as nitrile or neoprene, are essential to

prevent skin contact.[6][7] Viton® gloves with a thickness of 0.7 mm are also recommended,

offering a breakthrough time of 480 minutes.[3] Always inspect gloves before use and use

proper glove removal technique to avoid skin contamination.[5]

C. Eye and Face Protection Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
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European Standard EN166.[2][4] A face shield may also be necessary for additional protection.

[4]

D. Body Protection Wear appropriate protective clothing to prevent skin exposure.[2] Flame

retardant antistatic protective clothing is recommended.[3] Contaminated clothing should be

removed immediately and washed before reuse.[3][4]

II. Operational Plan: Handling Procedures
A. General Handling

Work in a well-ventilated area, preferably under a chemical fume hood.[2][3][4]

Do not breathe mists or vapors.[2][4][8]

Avoid contact with skin, eyes, and clothing.[2][4]

Handle under an inert atmosphere and protect from moisture, as the substance reacts

violently with water.[2][4]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4][9]

Use only non-sparking tools and explosion-proof equipment.[4][8][10]

Ground and bond containers and receiving equipment to prevent static discharge.[4][8][10]

Do not eat, drink, or smoke in the handling area.[3][8]

B. Storage

Store in a cool, dry, and well-ventilated place in a tightly closed container.[2][3][8]

Keep away from water or moist air.[2][4]

Store under an inert atmosphere, such as nitrogen.[2][4]

Recommended storage is in a refrigerator or flammables area.[2][4][10]

Store locked up.[3][4][8]
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Incompatible materials to avoid include strong oxidizing agents, strong acids, strong bases,

water, alcohols, amines, peroxides, and metals.[2][4]

III. Emergency Procedures
A. In Case of a Spill or Leak

Evacuate personnel from the area.[3][11]

Remove all sources of ignition.[4][8][11]

Ensure adequate ventilation.[3]

Do not use water to clean up.[11]

Absorb the spill with inert material such as dry sand, earth, or vermiculite and place it in a

sealed container for disposal.[11]

Use spark-proof tools and explosion-proof equipment during cleanup.[4][8]

B. First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[2][3][4][5][10]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water or shower for at least 15 minutes. Call a physician immediately.[3][4][12]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[3][4][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison

control center immediately.[3][4][5][8]

IV. Disposal Plan
Dispose of contents and containers to an approved waste disposal plant in accordance with

local, state, and federal regulations.[3][4][8] Waste is classified as hazardous.[13] Do not let the
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product enter drains.[3]

Quantitative Data Summary
Property Value Source

Molecular Formula C9H20Cl2Si [1]

Molecular Weight 227.24 g/mol [1]

Boiling Point 70 °C (158 °F) [3]

Density 1.07 g/cm³ at 25 °C (77 °F) [3]

Flash Point -32 °C (-25.6 °F) [10]

Explosion Limits (Lower) 2.4 vol% [10]

Experimental Protocols
The provided information is derived from safety data sheets and does not contain experimental

protocols for specific experiments. The focus is on safety and handling procedures.
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Safe Handling Workflow for Dichloromethyloctylsilane

Preparation

Handling

Emergency (Spill)

Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Ensure Chemical Fume Hood is Operational

Gather Handling Equipment
(Non-sparking tools, Inert Gas)

Handle Under Inert Atmosphere

Proceed to Handling

Dispense Chemical Carefully

Avoid Water and Ignition Sources Evacuate Area

If Spill Occurs

Place in Labeled, Sealed Container

Proceed to Disposal

Remove Ignition Sources

Contain with Inert Material

Collect in Sealed Container

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dichloromethyloctylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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